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Compound of Interest

Compound Name: DK-139

Cat. No.: B607137

For researchers, scientists, and drug development professionals working with DK-139 (2-
hydroxy-3',5,5'-trimethoxychalcone), a synthetic chalcone derivative, adherence to strict safety
protocols is paramount. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling DK-139, the use of appropriate personal protective equipment is mandatory to
minimize exposure and ensure personal safety. The following table summarizes the
recommended PPE.
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Protection Type

Equipment

Specifications and Use

Eye Protection

Safety glasses with side-

shields or chemical goggles.

Must be worn at all times in the
laboratory to protect against
splashes. A face shield may be
necessary when handling
larger quantities or if there is a

significant risk of splashing.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene, or
PVC).

Gloves should be worn when
handling the substance. It is
crucial to change gloves
immediately if they become
contaminated. For prolonged
or frequently repeated contact,
a glove with a higher
protection class is

recommended.

Lab coat or chemical-resistant

apron.

A lab coat should always be
worn to protect clothing. For
tasks with a higher risk of
spills, a chemical-resistant

apron is recommended.

Respiratory Protection

NIOSH-approved respirator.

Work should be conducted in a
well-ventilated area, preferably
in a chemical fume hood. If
dust or aerosols are likely to be
generated, a NIOSH-approved
respirator with an appropriate
particulate filter should be

used.

Handling and Storage

Handling:

» Avoid all personal contact, including inhalation of dust or aerosols.
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Wear the prescribed personal protective equipment at all times.

Ensure adequate ventilation in the work area.

Use dry clean-up procedures and avoid generating dust.

After handling, wash hands thoroughly with soap and water.

Storage:

e Store in a tightly closed, original container.

o Keep in a dry, cool, and well-ventilated place.

o Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

Proper disposal of DK-139 and its containers is critical to prevent environmental contamination
and ensure compliance with regulations.

Procedure:
e Segregation: Segregate DK-139 waste from other laboratory waste.
o Containerization: Place the waste in a suitable, sealed, and clearly labeled container.

e Labeling: Label the waste container with the chemical name and all relevant hazard
warnings.

o Disposal: Dispose of the waste through a licensed and approved waste disposal contractor.
Adhere to all local, state, and federal regulations for hazardous waste disposal. Do not
dispose of down the drain or in regular trash.

o Decontamination: Decontaminate all reusable equipment that has come into contact with
DK-139 according to established laboratory procedures.
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Experimental Workflow: Safe Handling and Disposal
of DK-139

The following diagram outlines the standard workflow for safely handling and disposing of DK-

139 in a laboratory setting.
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Safe handling and disposal workflow for DK-139.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b607137?utm_src=pdf-body-img
https://www.benchchem.com/product/b607137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
DK-139]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607137#personal-protective-equipment-for-handling-
dk-139]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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